Cas no 153334-14-6 (1-(1-Methyl-1H-1,2,4-triazol-5-yl)-1-propanone)

• Product Name: 1-(1-Methyl-1H-1,2,4-triazol-5-yl)-1-propanone
• CAS No: 153334-14-6
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD09864475
• CID: 1087225
• PubChem ID: 329775783
• Update Time: 2025-11-02

1-(1-Methyl-1H-1,2,4-triazol-5-yl)-1-propanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methyl-1H-1,2,4-triazol-5-yl)propan-1-one
• LogP
• 1-(1-methyl-1H-1,2,4-triazol-5-yl)-1-propanone(SALTDATA: FREE)
• 1-(2-methyl-1,2,4-triazol-3-yl)propan-1-one
• 1-(1-METHYL-1H-1,2,4-TRIAZOL-5-YL)-1-PROPANONE
• 1-(1-Methyl-1H-1,2,4-triazol-5-yl)-1-propanone

• MDL： MFCD09864475
• Inchi： 1S/C6H9N3O/c1-3-5(10)6-7-4-8-9(6)2/h4H,3H2,1-2H3
• InChI Key： WYIBEJSJURTLIG-UHFFFAOYSA-N
• SMILES： O=C(CC)C1=NC=NN1C

Computed Properties

• Exact Mass: 139.07467
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 47.78

1-(1-Methyl-1H-1,2,4-triazol-5-yl)-1-propanone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(1-Methyl-1H-1,2,4-triazol-5-yl)-1-propanone

Comprehensive Overview of 1-(1-Methyl-1H-1,2,4-triazol-5-yl)-1-propanone (CAS No. 153334-14-6)

1-(1-Methyl-1H-1,2,4-triazol-5-yl)-1-propanone, with the CAS number 153334-14-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the methyl group and the propanone moiety in its structure enhances its reactivity and potential applications in various chemical syntheses.

In recent years, the demand for 1,2,4-triazole derivatives has surged due to their role in developing novel antifungal agents, herbicides, and pharmaceutical intermediates. Researchers are particularly interested in 1-(1-Methyl-1H-1,2,4-triazol-5-yl)-1-propanone for its potential as a building block in drug discovery. Its unique structure allows for modifications that can lead to compounds with enhanced bioactivity and selectivity.

The synthesis of 1-(1-Methyl-1H-1,2,4-triazol-5-yl)-1-propanone typically involves the reaction of 1-methyl-1H-1,2,4-triazole with propanoyl chloride under controlled conditions. This process yields a high-purity product suitable for further chemical transformations. The compound's stability under various pH conditions makes it a versatile candidate for industrial-scale production and laboratory research.

One of the most searched topics related to this compound is its potential role in green chemistry. With increasing environmental concerns, scientists are exploring ways to synthesize 1-(1-Methyl-1H-1,2,4-triazol-5-yl)-1-propanone using eco-friendly catalysts and solvent-free methods. This aligns with the global push toward sustainable chemical manufacturing and reduced carbon footprints.

Another area of interest is the compound's application in crop protection. As the agricultural sector seeks safer and more effective pest control solutions, 1,2,4-triazole derivatives like 1-(1-Methyl-1H-1,2,4-triazol-5-yl)-1-propanone are being evaluated for their herbicidal and fungicidal properties. Early studies suggest that these compounds could offer a viable alternative to traditional agrochemicals, with lower toxicity profiles.

In the pharmaceutical industry, 1-(1-Methyl-1H-1,2,4-triazol-5-yl)-1-propanone is being investigated for its potential as a bioactive scaffold. Its ability to interact with various enzymatic targets makes it a promising candidate for developing new therapeutic agents. Researchers are particularly focused on its role in central nervous system (CNS) disorders and metabolic diseases, where 1,2,4-triazole derivatives have shown notable efficacy.

The compound's physicochemical properties, such as its melting point, solubility, and stability, are critical for its practical applications. These properties are often optimized through structural modifications to enhance its performance in specific environments. For instance, improving its water solubility can expand its use in aqueous formulations for agricultural or pharmaceutical purposes.

As the scientific community continues to explore the potential of 1-(1-Methyl-1H-1,2,4-triazol-5-yl)-1-propanone, its role in material science is also gaining traction. The compound's ability to form stable complexes with metals opens doors for applications in catalysis and nanotechnology. This interdisciplinary approach highlights the versatility of 1,2,4-triazole-based compounds in modern science.

In conclusion, 1-(1-Methyl-1H-1,2,4-triazol-5-yl)-1-propanone (CAS No. 153334-14-6) represents a fascinating area of research with broad implications across multiple industries. Its unique chemical structure, combined with its potential for sustainable synthesis and diverse applications, makes it a compound of significant interest. Future studies will likely uncover even more innovative uses for this versatile molecule, solidifying its place in the forefront of chemical innovation.